Cas no 1599862-44-8 (methyl 3-amino-3-(3-methylfuran-2-yl)propanoate)

• Product Name: methyl 3-amino-3-(3-methylfuran-2-yl)propanoate
• CAS No: 1599862-44-8
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 6614755
• PubChem ID: 112704210
• Update Time: 2025-06-22

methyl 3-amino-3-(3-methylfuran-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(3-methylfuran-2-yl)propanoate
• 1599862-44-8
• EN300-1284397

• Inchi： 1S/C9H13NO3/c1-6-3-4-13-9(6)7(10)5-8(11)12-2/h3-4,7H,5,10H2,1-2H3
• InChI Key： YYHNOPFHJJHXPA-UHFFFAOYSA-N
• SMILES： O1C=CC(C)=C1C(CC(=O)OC)N

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-amino-3-(3-methylfuran-2-yl)propanoate

Methyl 3-Amino-3-(3-Methylfuran-2-yl)propanoate (CAS No. 1599862-44-8): A Comprehensive Overview

Methyl 3-amino-3-(3-methylfuran-2-yl)propanoate (CAS No. 1599862-44-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound, characterized by its amino and furan functionalities, exhibits a range of biological activities that make it a valuable candidate for further research and development.

The chemical structure of methyl 3-amino-3-(3-methylfuran-2-yl)propanoate consists of a methyl ester group, an amino group, and a substituted furan ring. The presence of these functional groups imparts specific chemical and physical properties to the compound, which are crucial for its biological activity. The furan ring, in particular, is known for its aromaticity and ability to form stable complexes with various metal ions, making it an attractive moiety in the design of new drugs and materials.

Recent studies have explored the potential of methyl 3-amino-3-(3-methylfuran-2-yl)propanoate as a lead compound in the development of novel therapeutic agents. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Additionally, methyl 3-amino-3-(3-methylfuran-2-yl)propanoate has been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage, making it a promising candidate for developing new antioxidant therapies.

In the realm of cancer research, methyl 3-amino-3-(3-methylfuran-2-yl)propanoate has shown promise as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of signaling pathways associated with cell proliferation and survival, such as the PI3K/Akt pathway.

The synthesis of methyl 3-amino-3-(3-methylfuran-2-yl)propanoate has been optimized using modern synthetic techniques to ensure high yields and purity. Common methods include the reaction of 3-methylfuran with an appropriate amino acid derivative followed by esterification. These synthetic routes are scalable and can be adapted for large-scale production, making the compound accessible for further research and commercial applications.

In terms of safety and toxicity, preliminary studies suggest that methyl 3-amino-3-(3-methylfuran-2-yl)propanoate has a favorable safety profile. However, more comprehensive toxicological evaluations are needed to fully understand its potential side effects and long-term safety. These studies are essential for advancing the compound through preclinical and clinical trials.

The future prospects for methyl 3-amino-3-(3-methylfuran-2-yl)propanoate are promising. Ongoing research aims to elucidate its mechanisms of action at a molecular level and identify potential targets for therapeutic intervention. Additionally, efforts are being made to develop more potent derivatives with enhanced pharmacological properties.

In conclusion, methyl 3-amino-3-(3-methylfuran-2-yl)propanoate (CAS No. 1599862-44-8) is a multifaceted compound with significant potential in various areas of pharmaceutical and medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.